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impurities

  • 4-Methylthiazol-2-ylguanidine hydrochloride
    4-Methylthiazol-2-ylguanidine hydrochloride
    • Cat. No.:
    • B194847
    • CAS No.:
    • 100599-91-5
    • Molecular Formula:
    • C5H8N4S. HCl
    • Molecular Weight:
    • 192.67 g/mol
    Description
    An impurity of Famotidine. Famotidine is a histamine H11 receptor antagonist that inhibits stomach acid production
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  • Dehydrodeoxy donepezil
    Dehydrodeoxy donepezil
    • Cat. No.:
    • B192801
    • CAS No.:
    • 120013-45-8
    • Molecular Formula:
    • C24H29NO2
    • Molecular Weight:
    • 363.5 g/mol
    Description
    Donepezil impurity.
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  • (1-Cyanocyclohexyl)acetic acid
    (1-Cyanocyclohexyl)acetic acid
    • Cat. No.:
    • B195784
    • CAS No.:
    • 133481-09-1
    • Molecular Formula:
    • C9H13NO2
    • Molecular Weight:
    • 167.2 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • (6R,7R)-7-[(2,2-dimethyl-1-oxopropyl)amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
    (6R,7R)-7-[(2,2-dimethyl-1-oxopropyl)amino]-3-methyl-8-...
    • Cat. No.:
    • B194008
    • CAS No.:
    • 146794-70-9
    • Molecular Formula:
    • C13H18N2O4S
    • Molecular Weight:
    • 298.36 g/mol
    Description
    7-ADCA Pivalamide is an impurity of the semi-synthetic antibiotic Cephalexin as well as its hydroxy analogue Cefadroxil
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  • 2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-dioxide
    2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno[3,2-e][...
    • Cat. No.:
    • B194963
    • CAS No.:
    • 154127-41-0
    • Molecular Formula:
    • C10H14N2O6S3
    • Molecular Weight:
    • 354.4 g/mol
    Description
    An impurity of Brinzolamide, a potent carbonic anhydrase inhibitor used to lower intraocular pressure in patients with open-angle glaucoma or ocular hypertension.
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  • 2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide
    2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide
    • Cat. No.:
    • B195749
    • CAS No.:
    • 180854-85-7
    • Molecular Formula:
    • C15H10Cl2N2O4
    • Molecular Weight:
    • 353.2 g/mol
    Description
    2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide, also known as 2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide, is a useful research compound. Its molecular formula is C15H10Cl2N2O4 and its mole...
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  • (R)-2-amino-N-benzyl-3-methoxypropanamide
    (R)-2-amino-N-benzyl-3-methoxypropanamide
    • Cat. No.:
    • B196000
    • CAS No.:
    • 196601-69-1
    • Molecular Formula:
    • C11H16N2O2
    • Molecular Weight:
    • 208.26 g/mol
    Description
    Descarbonyl-lacosamide is an amino acid amide.
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  • 3,4-Dihydro-7-hydroxy-2(1H)-quinolinone
    3,4-Dihydro-7-hydroxy-2(1H)-quinolinone
    • Cat. No.:
    • B194367
    • CAS No.:
    • 22246-18-0
    • Molecular Formula:
    • C9H9NO2
    • Molecular Weight:
    • 163.17 g/mol
    Description
    7-Hydroxy-3,4-dihydrocarbostyril is a member of quinolines.
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  • 5-hydroxyquinolin-2(1H)-one
    5-hydroxyquinolin-2(1H)-one
    • Cat. No.:
    • B195669
    • CAS No.:
    • 31570-97-5
    • Molecular Formula:
    • C9H7NO2
    • Molecular Weight:
    • 161.16 g/mol
    Description
    5-hydroxyquinolin-2(1H)-one is a quinolone and a monohydroxyquinoline.
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  • 5H-Dibenz(b,f)azepin-1-ol, 7-chloro-5-(3-(dimethylamino)propyl)-10,11-dihydro-
    5H-Dibenz(b,f)azepin-1-ol, 7-chloro-5-(3-(dimethylamino...
    • Cat. No.:
    • B195741
    • CAS No.:
    • 83385-97-1
    • Molecular Formula:
    • C19H23ClN2O
    • Molecular Weight:
    • 330.8 g/mol
    Description
    5H-Dibenz(b,f)azepin-1-ol, 7-chloro-5-(3-(dimethylamino)propyl)-10,11-dihydro- is a useful research compound. Its molecular formula is C19H23ClN2O and its molecular weight is 330.8 g/mol. The purity is usually...
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